Cas no 99-55-8 (2-Methyl-5-nitroaniline)

• Product Name: 2-Methyl-5-nitroaniline
• CAS No: 99-55-8
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD00007741
• CID: 35027
• PubChem ID: 7444
• Update Time: 2026-05-14

2-Methyl-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-nitroaniline
• 2-Amino-4-nitrotoluene~5-Nitro-o-toluidine
• 5-Nitro-o-toluidine
• C.I. 37105
• Fast Scarlet G Base
• 2-Amino-4-nitrotoluene
• 1-amino-2-methyl-5-nitrobenzene
• fast scarlet g
• fast scarlet gc base
• fast scarlet j salt
• fast scarlet mN4t base
• fast scarlet t base
• hiltonil fast scarlet g salt
• hiltonil fast scarlet g base
• hiltonil fast scarlet gc base
• kayaku scarlet g base
• lake scarlet g base
• lithosol orange r base
• mitsui scarlet g base
• naphthanil scarlet g base
• naphtoelan fast scarlet g salt
• naphtoelan fast scarlet g base
• PNOT
• scarlet base ciba ii
• scarlet base irga ii
• scarlet base nsp
• scarlet g base
• sugai fast scarlet g base
• symulon scarlet g base
• 2-methyl-5-nitrobenzenamine
• 4-nitro-2-aminotoluene
• 5-Nitro-ortho-toluidine
• 5-NITRO-ortho-TOLUIDINE (2-METHYL-5-NITROANILINE)
• amarthol fast scarlet g salt
• amarthol fast scarlet g base
• azoene fast scarlet gc salt
• azoene fast scarlet gc base
• azofix scarlet g salt
• azogene fast scarlet g
• diabase scarlet g
• diazo fast scarlet g
• C.I. azoic diazo component 12
• C.I. Azoic Diazo Component No. 12
• dainichi fast scarlet g base
• daito scarlet base g
• devol scarlet b
• devol scarlet g salt
• Fast Red G Base
• fast red sg base
• fast scarlet base g
• fast scarlet base j
• Scarlet Base G
• 5-Nitro-o-toluidine Solution
• 2-Methyl-5-nitrobenzolamin
• 2-methyl-5-nitrophenylamine
• 4-nitro-2-amino-toluene
• 5-Nitro-2-toluidine
• Benzenamine, 2-methyl-5-nitro-
• 6-Methyl-3-nitroaniline
• 3-Nitro-6-methylaniline
• Diazo Fast
• 2-Methyl-5-nitroaniline;

• MDL： MFCD00007741
• Inchi： 1S/C7H8N2O2/c1-5-2-3-6(9(10)11)4-7(5)8/h2-4H,8H2,1H3
• InChI Key： DSBIJCMXAIKKKI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C([H])=C([H])C(C([H])([H])[H])=C(C=1[H])N([H])[H])=O
• BRN： 879021

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Golden yellow crystals
• Density: 1.2333 (estimate)
• Melting Point: 103-106 °C (lit.)
• Boiling Point: 294.61°C (rough estimate)
• Flash Point: 153 °C
• Refractive Index: 1.6276 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 19 ºC
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, acid chlorides, acid anhydrides, acids, chloroformates.
• PSA: 71.84000
• LogP: 2.58980
• Sensitiveness: Sensitive to humidity
• Solubility: Slightly soluble in cold water, insoluble in hot water, soluble in ethanol, ether, benzene and acetone.

2-Methyl-5-nitroaniline Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H311,H331,H351,H412
• Warning Statement： P261,P273,P280,P301+P310,P311
• Hazardous Material transportation number：UN 2660 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25-40-52/53
• Safety Instruction： S36/37-S45-S61
• RTECS：XU8225000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R23/24/25; R40; R52/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides